Cas no 584-59-8 (4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron)
584-59-8 structure
Product Name:4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron
CAS No:584-59-8
MF:C12H18BF4N3O
MW:307.095436573029
CID:373456
PubChem ID:68507
Update Time:2025-04-19
4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron Chemical and Physical Properties
Names and Identifiers
-
- 4-(Diethylamino)-2-ethoxybenzenediazonium tetrafluoroborate
- 4-diethylamino-2-ethoxy-benzenediazonium
- 4-Diethylamino-2-ethoxybenzenediazonium tetrafluoroborate
- Benzenediazonium, 4-(diethylamino)-2-ethoxy-, tetrafluoroborate(1-)
- Benzenediazonium, 4-(diethylamino)-2-ethoxy-, tetrafluoroborate(1-) (1:1)
- tetrafluoroboron
- NS00033931
- SCHEMBL10937632
- p-Diazo-N,N-diethyl-m-phenetidine fluoroborate
- EINECS 209-540-3
- K6VT9V44MC
- 4-(diethylamino)-2-ethoxybenzenediazonium;tetrafluoroborate
- DTXSID8060404
- 584-59-8
- 4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron
-
- Inchi: 1S/C12H18N3O.BF4/c1-4-15(5-2)10-7-8-11(14-13)12(9-10)16-6-3;2-1(3,4)5/h7-9H,4-6H2,1-3H3;/q+1;-1
- InChI Key: ZDYXCTXUWJOXLL-UHFFFAOYSA-N
- SMILES: F[B-](F)(F)F.O(CC)C1=C(C=CC(=C1)N(CC)CC)[N+]#N
Computed Properties
- Exact Mass: 306.15164
- Monoisotopic Mass: 307.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 40.6
Experimental Properties
- PSA: 40.62
4-diethylamino-2-ethoxy-benzenediazonium; tetrafluoroboron Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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